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Compound of Interest

Compound Name: Bentazone-13C10,15N

Cat. No.: B12415607 Get Quote

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals and provides a comprehensive overview of the safety data for Bentazone-

¹³C₁₀,¹⁵N. The information provided is based on the safety profile of its non-labeled analogue,

Bentazone, as a specific Safety Data Sheet (SDS) for the isotopically labeled compound is not

publicly available. It is assumed that the stable isotope labeling does not significantly alter the

toxicological properties of the molecule. This guide is for informational purposes only and

should not be substituted for a formal risk assessment or a manufacturer-provided SDS.

Substance Identification and Properties
Bentazone-¹³C₁₀,¹⁵N is a stable isotope-labeled form of Bentazone, a selective post-emergence

herbicide.[1][2] It is primarily used as an internal standard or tracer in research settings for

quantitative analysis.[1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Bentazone.
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Property Value Reference

Molecular Formula ¹³C₁₀H₁₂N¹⁵NO₃S [2]

Molecular Weight 251.20 g/mol [2]

Appearance
Colorless to white crystalline

powder

Melting Point 139.4 - 141 °C

Vapor Pressure 0.17 mPa (20 °C)

Water Solubility 570 mg/L (pH 7, 20 °C)

Solubility in Organic Solvents

(g/L at 20°C)

Acetone: 1387, Methanol:

1061, Ethyl Acetate: 582,

Dichloromethane: 206

pKa 3.3 (24 °C)

Octanol-Water Partition

Coefficient (logP)
-0.46 (pH 7)

Hazard Identification and Classification
Bentazone is classified as moderately hazardous by the World Health Organization (WHO).

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for Bentazone:

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H361: Suspected of damaging fertility or the unborn child.

H412: Harmful to aquatic life with long lasting effects.
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The U.S. Environmental Protection Agency (EPA) has classified Bentazone as a Group E

chemical, indicating evidence of non-carcinogenicity for humans based on animal studies.

Toxicological Information
The toxicological data for Bentazone is summarized below. These values are primarily from

studies conducted on the non-labeled compound.

Acute Toxicity
Route of Exposure Species Value Reference

Oral (LD₅₀) Rat 1000 - 1100 mg/kg

Dog >500 mg/kg

Rabbit 750 mg/kg

Cat 500 mg/kg

Dermal (LD₅₀) Rat >2500 mg/kg

Inhalation (LC₅₀) Rat >5.1 mg/L (4 hours)

Irritation and Sensitization
Skin Irritation: Not considered a skin irritant.

Eye Irritation: Classified as a moderate to serious eye irritant in rabbits.

Skin Sensitization: It is a skin sensitizer in guinea pigs.

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not available in the public

domain. However, the methodologies would have followed standardized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD) for toxicity

testing. For instance, acute oral toxicity is typically determined by administering the substance

to fasted animals and observing them for a set period, usually 14 days, to determine the dose

that is lethal to 50% of the test population (LD₅₀).
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First-Aid Measures
In case of exposure to Bentazone-¹³C₁₀,¹⁵N, the following first-aid measures are recommended:

Exposure Route First-Aid Measures

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Get medical

advice if you feel unwell.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of water. If skin irritation or a rash occurs,

seek medical advice.

Eye Contact

Rinse immediately with plenty of water for at

least 20 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.

Handling, Storage, and Personal Protection
Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective

equipment. Wash hands thoroughly after handling.

Storage: Keep container tightly closed in a cool, well-ventilated place. Store under an inert

gas.

Personal Protective Equipment (PPE)
The following diagram illustrates the logical workflow from hazard identification to the selection

of appropriate personal protective equipment.
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Hazard Assessment Control Measures

PPE Selection

Hazard Identification
(e.g., H302, H317, H319)

Potential Exposure Routes
(Oral, Dermal, Inhalation, Eyes)

Engineering Controls
(e.g., Fume Hood) Personal Protective Equipment

Eye Protection
(Safety Glasses, Goggles)

Hand Protection
(Chemical-resistant Gloves)

Body Protection
(Lab Coat, Protective Clothing)

Respiratory Protection
(If dust/aerosol generated)

Click to download full resolution via product page

Hazard Identification to PPE Selection Workflow.

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use foam, dry powder, carbon dioxide, or water spray.

Hazardous Decomposition Products: Combustion may produce carbon oxides, nitrogen

oxides, and sulfur oxides.

Accidental Release: Avoid breathing dust or vapors. Wear appropriate personal protective

equipment. Prevent entry into waterways, sewers, or soil.

Ecological Information
Bentazone is harmful to aquatic life with long-lasting effects. It is mobile in soil and may pose a

risk of leaching to groundwater.
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Disposal Considerations
Dispose of contents and container in accordance with all local, regional, national, and

international regulations. Improper disposal of this product, spray mixture, or rinsate is a

violation of federal law.

Regulatory Information
Bentazone is subject to various regulations concerning its use as a pesticide. Users should

consult national and local regulations for specific requirements. The WHO classifies technical

grade bentazone as Class II: moderately hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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